Cas no 2171638-53-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2171638-53-0
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6511053
• PubChem ID: 165557300
• Update Time: 2025-11-01

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• 2171638-53-0
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-1544051

• Inchi： 1S/C26H24N2O5/c1-2-7-22(23(29)28-14-16-12-26(28,13-16)24(30)31)27-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-11,16,21-22H,7,12-15H2,(H,27,32)(H,30,31)
• InChI Key： BVKXGWSYRPYCSU-UHFFFAOYSA-N
• SMILES： OC(C12CC(CN1C(C(CC#C)NC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)C2)=O

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2171638-53-0)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2171638-53-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to as Fmoc-Pentynoyl-Azabicyclohexane Carboxylic Acid, is characterized by its combination of a fluorenylmethoxycarbonyl (Fmoc) protecting group, a pentynoyl moiety, and an azabicyclohexane ring system.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The pentynoyl moiety, on the other hand, introduces a triple bond that can be utilized in click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for bioconjugation and the synthesis of functionalized biomolecules.

The azabicyclohexane ring system provides additional structural rigidity and conformational constraint, which can enhance the binding affinity and selectivity of the compound for specific biological targets. This combination of features makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid a valuable building block in the design and synthesis of novel therapeutic agents.

Recent studies have explored the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the use of Fmoc-Pentynoyl-Azabicyclohexane Carboxylic Acid as a key intermediate in the synthesis of peptidomimetic inhibitors targeting protein–protein interactions (PPIs). PPIs are involved in numerous biological processes and are increasingly recognized as important therapeutic targets for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The researchers found that the unique structural features of this compound allowed for the design of highly potent and selective inhibitors with improved pharmacological properties compared to traditional small molecules. The azabicyclohexane ring system provided enhanced binding affinity by stabilizing specific conformations that are crucial for target recognition, while the Fmoc protecting group facilitated efficient synthesis and purification processes.

In another study published in Organic & Biomolecular Chemistry in 2024, scientists explored the use of Fmoc-Pentynoyl-Azabicyclohexane Carboxylic Acid in the development of prodrugs for targeted drug delivery. The pentynoyl moiety was conjugated with various bioactive molecules using click chemistry, resulting in prodrugs that could be selectively activated at specific sites within the body. This approach has shown promise in improving the therapeutic index and reducing side effects associated with conventional drug delivery methods.

The versatility of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid extends beyond its use as a synthetic intermediate. Its unique structural properties also make it an attractive candidate for the development of novel imaging agents and diagnostic tools. For example, researchers at a leading pharmaceutical company have reported the successful synthesis of radiolabeled derivatives of this compound for use in positron emission tomography (PET) imaging studies. These derivatives have demonstrated high sensitivity and specificity in detecting early-stage tumors and monitoring treatment response.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2171638-53-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an invaluable tool for the design and synthesis of novel therapeutic agents, prodrugs, imaging agents, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.